4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one

• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 4-(4-ethylphenyl)sulfonyl-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C16H16N2O3S/c1-2-12-7-9-13(10-8-12)22(20,21)18-11-16(19)17-14-5-3-4-6-15(14)18/h3-10H,2,11H2,1H3,(H,17,19)
• InChI Key: QDJOCYRUUYSVON-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N2CC(=O)NC3=CC=CC=C32

Description

4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one, also known as E-64d, is a membrane-permeable cysteine protease inhibitor. It is widely used in scientific research to study the biochemical and physiological effects of cysteine proteases.

Mechanism of Action

4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one works by irreversibly binding to the active site of cysteine proteases, preventing them from carrying out their normal functions. This leads to the accumulation of proteins that would otherwise be degraded by these enzymes. The mechanism of action of 4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one is well understood and has been extensively studied in vitro and in vivo.
Biochemical and Physiological Effects
4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of tumors, and reduce inflammation in animal models of autoimmune diseases. 4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one has also been shown to protect against neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one is its potency and specificity for cysteine proteases. This makes it an ideal tool for studying the role of these enzymes in biological processes and diseases. However, 4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one has some limitations in lab experiments. It is a membrane-permeable inhibitor, which means that it can affect cysteine proteases in both the cytosol and lysosomes. This can make it difficult to distinguish between the effects of 4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one on different compartments of the cell.

Future Directions

There are several potential future directions for research on 4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one. One area of interest is the development of new cysteine protease inhibitors that are more potent and specific than 4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one. Another area of interest is the use of 4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one in combination with other drugs to enhance their efficacy. Finally, there is a need for more research on the physiological and biochemical effects of 4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one in different disease models, as well as in humans.
Conclusion
In conclusion, 4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one is a potent and specific inhibitor of cysteine proteases that has a wide range of applications in scientific research. Its mechanism of action is well understood, and it has been extensively studied in vitro and in vivo. 4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one has several advantages and limitations in lab experiments, and there are several potential future directions for research on this compound. Overall, 4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one is a valuable tool for studying the role of cysteine proteases in biological processes and diseases.

Synthesis Methods

4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one is synthesized from 4-(4-ethylphenylsulfonyl)-1,2-phenylenediamine and ethyl chloroformate. The reaction involves the formation of an intermediate, which is then treated with sodium hydroxide to yield the final product. The synthesis of 4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one is a multi-step process that requires careful attention to detail and a high level of expertise in organic chemistry.

Scientific Research Applications

4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one is a potent inhibitor of cysteine proteases, which are enzymes that play a crucial role in many biological processes, including protein degradation, antigen processing, and apoptosis. Cysteine proteases have been implicated in many diseases, including cancer, neurodegenerative diseases, and autoimmune disorders. Therefore, 4-(4-Ethyl-benzenesulfonyl)-3,4-dihydro-1H-quinoxalin-2-one is widely used in scientific research to study the role of cysteine proteases in these diseases and to develop new therapies targeting these enzymes.